N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-14-5-3-8-19(15(14)2)23-20(25)16-9-11-24(12-10-16)21(26)17-6-4-7-18(22)13-17/h3-8,13,16H,9-12H2,1-2H3,(H,23,25)
• InChI Key: LLJSMWCTQSOXJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, also known as DMF-DPh-Pip, is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to involve the modulation of various receptors and neurotransmitter systems. This compound has been shown to bind to the dopamine D2 receptor and the sigma-1 receptor, which are both involved in the regulation of neurotransmitter release and neuronal activity. This compound has also been shown to modulate the activity of the glutamate and GABA neurotransmitter systems, which are involved in the regulation of synaptic transmission and neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cell proliferation, and the induction of apoptosis. This compound has also been shown to have neuroprotective effects, including the prevention of neuronal cell death and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has several advantages for lab experiments, including its high purity and stability, its ability to cross the blood-brain barrier, and its potential applications in various fields. However, this compound also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the research on N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, including the investigation of its potential applications in the treatment of various diseases, the elucidation of its mechanism of action, and the development of more efficient synthesis methods. This compound also has potential applications in the field of neuroprotection and neurodegenerative disorders, and further research is needed to explore these possibilities. Additionally, the development of more selective and potent analogs of this compound could lead to the discovery of new drug candidates with improved therapeutic properties.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of this compound has been reported in several scientific studies, and the compound has been obtained in high yields and purity. This compound has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. The mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of various receptors and neurotransmitter systems. This compound has several advantages for lab experiments, including its high purity and stability, but also has some limitations, including its relatively high cost. There are several future directions for the research on this compound, including the investigation of its potential applications in the treatment of various diseases, the elucidation of its mechanism of action, and the development of more efficient synthesis methods.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In pharmacology, this compound has been used as a tool compound to study the mechanism of action of various receptors, including the dopamine D2 receptor and the sigma-1 receptor. In neuroscience, this compound has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter systems.